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Compound of Interest

Compound Name: JI130

Cat. No.: B12385353

JI130 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information and guidance for the effective use of JI130 in
experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is JI130 and what is its mechanism of action?

JI130 is a small molecule inhibitor of the Hes1 transcription factor.[1] It functions by stabilizing
the interaction between Prohibitin 2 (PHB2) and Hes1 outside of the nucleus, which prevents
Hes1 from entering the nucleus and repressing its target genes.[1] This ultimately leads to cell
cycle arrest at the G2/M phase.[2]

Q2: In which solvent is JI130 soluble?

JI130 is soluble in Dimethyl Sulfoxide (DMSO).[1][2][3] Quantitative data indicates a solubility
of up to 10 mM in DMSOJ1] and approximately 2 mg/mL in DMSO, which may require
ultrasonication and warming to fully dissolve.[3][4] It is important to use newly opened,
anhydrous DMSO as its hygroscopic nature can negatively impact solubility.[3] Information
regarding its solubility in other organic solvents or aqueous buffers is not readily available.

Q3: How should | prepare a stock solution of JI130?
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It is recommended to prepare a stock solution of JI130 in high-quality, anhydrous DMSO.[3]
Based on the known solubility, a stock solution of up to 10 mM can be prepared.[1] For a 10
mM stock solution, dissolve 3.765 mg of JI130 (with a molecular weight of 376.46 g/mol ) in 1
mL of DMSO. Assistance with dissolution can be achieved through gentle warming and
ultrasonication.[3]

Q4: How should I store JI130 powder and stock solutions?

JI130 powder should be stored in a dry, dark place. For short-term storage, 0-4°C is suitable,
while -20°C is recommended for long-term storage.[2] Once dissolved in DMSQO, it is advised to
aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. These
aliquots can be stored at -20°C for up to one month or at -80°C for up to six months.[3]

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

JI130 powder will not dissolve
in DMSO.

- The concentration is too
high.- The DMSO is old or has
absorbed water.- Insufficient

agitation.

- Ensure you are not
exceeding the 10 mM solubility
limit.- Use fresh, anhydrous
DMSO.- Gently warm the
solution and use an ultrasonic

bath to aid dissolution.

JI130 precipitates out of
solution when diluted into
agueous buffer (e.g., PBS, cell

culture media).

- The final concentration of
JI130 in the aqueous buffer is
above its solubility limit.- The
final concentration of DMSO is

too low to maintain solubility.

- Lower the final working
concentration of JI130.-
Increase the concentration of
your DMSO stock solution so a
smaller volume is needed for
dilution, thereby keeping the
final DMSO percentage higher
(while remaining within the
tolerated limits for your
experiment).- Perform serial
dilutions in your aqueous
buffer.

Variability in experimental

results.

- Inconsistent stock solution
concentration due to
incomplete dissolution or
precipitation.- Degradation of
JI130 in stock solution due to

improper storage.

- Ensure complete dissolution
of JI130 when preparing the
stock solution.- Aliquot and
store stock solutions as
recommended to avoid freeze-

thaw cycles.

Quantitative Solubility Data
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Solvent Solubility Notes
May require sonication and
gentle warming for complete
Dimethyl Sulfoxide (DMSO) 10 mM[1] dissolution. Use of fresh,

anhydrous DMSO is

recommended.[3]

Dimethyl Sulfoxide (DMSO)

2 mg/mL (approximately 5.3
mM)[3][4]

Ethanol

Data not available

Methanol

Data not available

Phosphate-Buffered Saline
(PBS)

Data not available

Expected to be very low due to
the hydrophobic nature of the

compound.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of JI130

in DMSO

Materials:

JI130 powder

Vortex mixer

Ultrasonic water bath

Procedure:

Sterile microcentrifuge tubes

Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Allow the JI130 powder and DMSO to reach room temperature before use.
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e Weigh out the desired amount of JI130 powder. For 1 mL of a 10 mM stock solution, use
3.765 mg of JI130 (assuming a molecular weight of 376.46 g/mol ).

e Add the appropriate volume of anhydrous DMSO to the JI130 powder in a sterile tube.
» Vortex the solution for 1-2 minutes to facilitate dissolution.

« If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10
minutes. Gentle warming (to no more than 37°C) can also be applied.

 Visually inspect the solution to ensure there are no visible particles.
 Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

» Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
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Caption: Mechanism of action for JI130 in the Hes1 signaling pathway.
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Stock Solution Preparation

Weigh JI130 Powder

Dissolve in Anhydrous DMSO
(up to 10 mM)

Apply Sonication/Warming

(if necessary)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Experimental Use

Thaw Aliguot at Room Temperature

Dilute into Aqueous Buffer/
Cell Culture Media

Incubate with Cells/Target
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Caption: Recommended workflow for JI130 from preparation to experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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